Cas no 109317-78-4 (4-Butoxy-1,1,1-trifluoro-3-buten-2-one)
4-Butoxy-1,1,1-trifluoro-3-buten-2-one Chemical and Physical Properties
Names and Identifiers
-
- (3E)-4-butoxy-1,1,1-trifluorobut-3-en-2-one
- (E)-4-Butoxy-1,1,1-trifluoro-but-3-en-2-one
- 4-butoxy-1,1,1-trifluorobut-3-en-2-one
- (E)-4-butoxy-1,1,1-trifluoro-3-buten-2-one
- 3-Buten-2-one, 4-butoxy-1,1,1-trifluoro-, (3E)-
- 4-butoxy-1,1,1-trifluoro-3-buten-2-one
- 4-n-butoxy-1,1,1-trifluorobut-3-en-2-one
- ACMC-20ezw2
- AG-A-72994
- Butyl-2-trifluoroacetylvinylether
- CTK0G2459
- CTK6E3228
- KB-240987
- KB-240988
- BD-0230
- 3-Buten-2-one, 4-butoxy-1,1,1-trifluoro-
- AC8092
- 109317-78-4
- F18594
- 4-butoxy-1,1,1-trofluoro-3-buten-2-one
- EN300-7383195
- 120407-73-0
- (E)-4-butoxy-1,1,1-trifluorobut-3-en-2-one
- EN300-175798
- SCHEMBL3091269
- DB-310180
- J-501977
- AM86388
- CS-0440785
- AKOS005071969
- MFCD09259041
- 4-Butoxy-1,1,1-trifluoro-3-buten-2-one
-
- MDL: MFCD09259041
- Inchi: 1S/C8H11F3O2/c1-2-3-5-13-6-4-7(12)8(9,10)11/h4,6H,2-3,5H2,1H3/b6-4+
- InChI Key: JMCLSTURONLRIB-GQCTYLIASA-N
- SMILES: FC(C(/C=C/OCCCC)=O)(F)F
Computed Properties
- Exact Mass: 196.07111408g/mol
- Monoisotopic Mass: 196.07111408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.126
- Boiling Point: 155°C at 760 mmHg
- Flash Point: 46.9°C
- Refractive Index: 1.391
4-Butoxy-1,1,1-trifluoro-3-buten-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D911258-5g |
(E)-4-Butoxy-1,1,1-trifluoro-3-buten-2-one |
109317-78-4 | 95% | 5g |
$535 | 2024-07-20 | |
| TRC | B699673-50mg |
4-Butoxy-1,1,1-trifluoro-3-buten-2-one |
109317-78-4 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B699673-100mg |
4-Butoxy-1,1,1-trifluoro-3-buten-2-one |
109317-78-4 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B699673-500mg |
4-Butoxy-1,1,1-trifluoro-3-buten-2-one |
109317-78-4 | 500mg |
$ 185.00 | 2022-06-06 | ||
| Enamine | EN300-7383195-0.05g |
(3E)-4-butoxy-1,1,1-trifluorobut-3-en-2-one |
109317-78-4 | 95% | 0.05g |
$19.0 | 2023-05-29 | |
| Enamine | EN300-7383195-0.1g |
(3E)-4-butoxy-1,1,1-trifluorobut-3-en-2-one |
109317-78-4 | 95% | 0.1g |
$21.0 | 2023-05-29 | |
| Enamine | EN300-7383195-0.25g |
(3E)-4-butoxy-1,1,1-trifluorobut-3-en-2-one |
109317-78-4 | 95% | 0.25g |
$30.0 | 2023-05-29 | |
| Enamine | EN300-7383195-0.5g |
(3E)-4-butoxy-1,1,1-trifluorobut-3-en-2-one |
109317-78-4 | 95% | 0.5g |
$47.0 | 2023-05-29 | |
| Enamine | EN300-7383195-1.0g |
(3E)-4-butoxy-1,1,1-trifluorobut-3-en-2-one |
109317-78-4 | 95% | 1g |
$61.0 | 2023-05-29 | |
| Enamine | EN300-7383195-2.5g |
(3E)-4-butoxy-1,1,1-trifluorobut-3-en-2-one |
109317-78-4 | 95% | 2.5g |
$91.0 | 2023-05-29 |
4-Butoxy-1,1,1-trifluoro-3-buten-2-one Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 4-Butoxy-1,1,1-trifluoro-3-buten-2-one
Professional Introduction to 4-Butoxy-1,1,1-trifluoro-3-buten-2-one (CAS No. 109317-78-4)
4-Butoxy-1,1,1-trifluoro-3-buten-2-one, identified by the Chemical Abstracts Service registry number CAS No. 109317-78-4, is a fluorinated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of β-diketones, characterized by the presence of two carbonyl groups separated by a methylene bridge. The introduction of fluorine atoms into the molecular structure not only enhances its electronic properties but also influences its reactivity and potential applications in synthetic chemistry and drug development.
The butoxy substituent at the 4-position introduces a relatively bulky and polar group, which can affect the compound's solubility, metabolic stability, and interaction with biological targets. This feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where such modifications are often employed to optimize drug-like properties such as bioavailability and selectivity. The fluorinated nature of the compound, specifically the 1,1,1-trifluoro group at the 1-position of the butenone backbone, contributes to its stability under various reaction conditions and can influence electronic effects throughout the molecule.
In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic and pharmacodynamic properties of drug candidates. The presence of fluorine atoms can lead to increased metabolic stability by resisting hydrolysis and oxidation, which is particularly beneficial for drugs that require longer half-lives or improved resistance to degradation by enzymes. Additionally, fluorine can influence hydrophobicity and lipophilicity, which are critical factors in determining a drug's ability to cross biological membranes.
One of the most compelling aspects of 4-Butoxy-1,1,1-trifluoro-3-buten-2-one is its utility as a building block in organic synthesis. Its reactive carbonyl groups make it a versatile precursor for constructing more complex scaffolds through condensation reactions with amines or alcohols. Furthermore, the combination of fluorine and oxygen-containing substituents can lead to novel interactions with biological targets, making this compound a promising candidate for developing new therapeutic agents.
Recent studies have highlighted the potential applications of this compound in medicinal chemistry. For instance, researchers have explored its use as an intermediate in the synthesis of kinase inhibitors, where fluorinated β-diketones have shown promise due to their ability to enhance binding affinity and selectivity against target proteins. The butoxy group can also be strategically modified or removed during later stages of drug development to fine-tune pharmacokinetic profiles without compromising core biological activity.
The synthetic pathways involving 4-Butoxy-1,1,1-trifluoro-3-buten-2-one have been optimized for efficiency and scalability, making it an accessible starting material for industrial applications. Advances in catalytic methods have further improved the yield and purity of this compound, enabling its widespread use in both academic research and commercial drug development programs. The ability to produce high-purity batches of this intermediate is crucial for ensuring consistency in downstream applications.
From a computational chemistry perspective, the electronic structure of 4-Butoxy-1,1,1-trifluoro-3-buten-2-one has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into how fluorine substitution affects molecular orbitals and reactivity patterns. Such computational insights are invaluable for guiding experimental design and predicting potential side reactions during synthesis.
The pharmaceutical industry continues to explore novel fluorinated compounds as they offer unique advantages over traditional small molecules. The structural diversity provided by incorporating elements like fluorine into drug candidates allows for fine-tuning of biological activity while minimizing off-target effects. As a result,4-Butoxy-1,1,1-trifluoro-3-buten-2-one remains a key intermediate in the quest for next-generation therapeutics.
In conclusion,4-Butoxy-1,1,1-trifluoro-3-buten-2-one (CAS No. 109317-78-4) is a multifaceted compound with significant potential in synthetic chemistry and drug development. Its unique structural features—combining both butoxy and fluorinated moieties—make it an attractive building block for creating novel pharmaceuticals with optimized properties. As research in this area progresses,this compound will likely continue to play a crucial role in advancing chemical biology and medicinal chemistry.
109317-78-4 (4-Butoxy-1,1,1-trifluoro-3-buten-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)